2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)quinazolin-4(3H)-one
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Description
The compound 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)quinazolin-4(3H)-one is a quinazolinone derivative featuring a 4-bromophenyl-substituted sulfanylethyl group at position 2 and a 2,2-dimethyltetrahydro-2H-pyran-4-yl substituent at position 3. The bromophenyl moiety may enhance lipophilicity and influence target binding, while the dimethyltetrahydropyran group could improve metabolic stability and solubility. Structural determination of such compounds often relies on crystallographic tools like SHELX, as noted in historical software development contexts .
Properties
IUPAC Name |
2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3-(2,2-dimethyloxan-4-yl)quinazolin-4-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23BrN2O3S/c1-23(2)13-17(11-12-29-23)26-21(28)18-5-3-4-6-19(18)25-22(26)30-14-20(27)15-7-9-16(24)10-8-15/h3-10,17H,11-14H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAQRZKRMSBABLK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCO1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)C4=CC=C(C=C4)Br)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23BrN2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)quinazolin-4(3H)-one typically involves multiple steps. One common method includes the alkylation of sodium 4-(5)-alkyl-6-oxo-1,6-dihydropyrimidine-2-thiolates with 2-bromo-1-(4-bromophenyl)ethan-1-one . This reaction is carried out under controlled conditions to ensure the formation of the desired product.
Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions: 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-
Scientific Research Applications
Research indicates that quinazolinones exhibit a variety of biological activities, including:
- Anticancer Activity : Several studies have demonstrated that quinazolinone derivatives can inhibit the growth of cancer cells. The presence of the bromophenyl group enhances the compound's ability to interact with cellular targets involved in cancer proliferation.
- Antimicrobial Properties : The compound has shown promise in antimicrobial assays. Its structure allows it to disrupt bacterial cell walls or inhibit essential enzymes.
- Anti-inflammatory Effects : Quinazolinones have been investigated for their anti-inflammatory properties, which may be beneficial in treating conditions like arthritis.
Synthesis Pathways
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Key steps include:
- Formation of the Quinazolinone Core : Utilizing cyclization reactions involving anthranilic acid derivatives.
- Introduction of Sulfur and Bromine Substituents : Employing electrophilic aromatic substitution reactions to introduce the bromophenyl group and sulfanyl moiety.
- Final Modifications : Functionalization at the nitrogen and carbon positions to achieve the desired pharmacological profile.
Therapeutic Applications
Given its diverse biological activities, this compound could be developed into therapeutic agents for:
- Cancer Treatment : Targeting specific cancer types through tailored modifications to enhance selectivity and reduce toxicity.
- Infection Control : Developing new antibiotics amid rising antibiotic resistance.
- Chronic Inflammatory Diseases : Formulating anti-inflammatory drugs that provide symptomatic relief with fewer side effects compared to existing treatments.
Comparison with Similar Compounds
Quinazolinone vs. Benzothienopyrimidinone
- Target Compound : Quinazolin-4(3H)-one core (C₉H₅N₂O).
- Compound: Benzothieno[2,3-d]pyrimidin-4(3H)-one core (C₁₀H₆N₂OS).
Position 3 Substituents
Position 2 Substituents
Molecular Weight and Formula
The target compound’s higher molecular weight (524.41 g/mol) reflects its bulky tetrahydropyran group, which may limit bioavailability compared to simpler analogues like ’s compound (348.22 g/mol) .
Predicted Physicochemical Properties
- Lipophilicity (logP) :
- Solubility :
- The 4-chlorophenyl group in ’s compound improves aqueous solubility compared to the bromophenyl-tetrahydropyran combination in the target compound .
Q & A
Q. What synthetic methodologies are effective for preparing this compound, and how can reaction conditions be optimized?
- Methodological Answer: The synthesis involves multi-step reactions, including nucleophilic substitution and cyclization. Key variables to optimize include:
- Temperature: Screening gradients (e.g., 60–120°C) to balance reaction rate and side-product formation.
- Solvent Polarity: Polar aprotic solvents (e.g., DMF) enhance nucleophilic displacement at the bromophenyl group .
- Catalyst Loading: Use Design of Experiments (DoE) to determine optimal catalyst ratios for cyclization steps .
Table 1: Example Optimization Parameters
| Step | Reaction Type | Variables Tested | Optimal Conditions |
|---|---|---|---|
| 1 | Nucleophilic Substitution | Solvent (DMF vs. THF) | DMF, 80°C, 12 hrs |
| 2 | Cyclization | Catalyst (Pd(OAc)₂ loading) | 5 mol%, 100°C, 6 hrs |
Q. What analytical techniques are recommended for confirming the compound’s structural identity and purity?
- Methodological Answer:
- Single-Crystal X-ray Diffraction: Resolve stereochemistry and confirm the tetrahydro-2H-pyran ring conformation .
- NMR Spectroscopy: Use - and -NMR to verify sulfanyl and quinazolinone linkages.
- HPLC-PDA: Assess purity (>95%) with a C18 column (methanol/water gradient) .
Advanced Research Questions
Q. How can researchers design a study to investigate the compound’s stability under varying physiological conditions?
- Methodological Answer:
- Experimental Design: Use a randomized block design with split plots to test stability across pH (2.0–7.4), temperature (25–37°C), and solvent systems (aqueous buffer vs. simulated biological fluids) .
- Degradation Analysis: Monitor via LC-MS for hydrolytic cleavage of the sulfanyl group or oxidation of the quinazolinone core .
Table 2: Stability Testing Matrix
| Condition | Variables Tested | Analytical Endpoint |
|---|---|---|
| Acidic pH (2.0) | 37°C, 24 hrs | % Parent compound remaining |
| Neutral pH (7.4) | 25°C, 48 hrs | Degradation product ID |
Q. What approaches are used to analyze conflicting data regarding the compound’s biological activity across studies?
- Methodological Answer:
- Orthogonal Assays: Compare enzyme inhibition (e.g., kinase assays) with cell-based viability assays to distinguish direct target effects from off-target toxicity .
- Meta-Analysis Framework: Apply statistical models to harmonize data from disparate studies, adjusting for variables like cell line specificity (e.g., HEK293 vs. HeLa) or assay detection limits .
Q. How can computational modeling elucidate the compound’s interaction with biological targets?
- Methodological Answer:
- Molecular Docking: Use AutoDock Vina to predict binding poses in the ATP-binding pocket of kinases, focusing on hydrogen bonding with the quinazolinone moiety .
- MD Simulations: Run 100-ns trajectories in GROMACS to assess stability of the 2,2-dimethyltetrahydro-2H-pyran group in hydrophobic pockets .
Q. What strategies are effective for studying the environmental fate of this compound?
- Methodological Answer:
- Biodegradation Assays: Incubate with soil microcosms and quantify residual compound via GC-MS, tracking bromophenyl metabolite formation .
- Photolysis Studies: Expose to UV light (254 nm) and monitor degradation kinetics using HPLC-UV .
Notes on Contradictory Data & Advanced Analysis
- Resolving Pharmacological Discrepancies: If anti-cancer activity varies between studies, validate target engagement using CRISPR-mediated gene knockout models paired with isoform-specific inhibitors .
- Synthetic Byproduct Identification: Use high-resolution MS/MS to characterize unexpected byproducts (e.g., dimerization via sulfur bridges) and adjust reaction stoichiometry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
